molecular formula C10H11BN2O2 B8278176 3-(3-Methyl-3H-imidazol-4-yl)-phenylboronic acid

3-(3-Methyl-3H-imidazol-4-yl)-phenylboronic acid

Cat. No.: B8278176
M. Wt: 202.02 g/mol
InChI Key: KPBOPIAMFXRLOW-UHFFFAOYSA-N
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Description

3-(3-Methyl-3H-imidazol-4-yl)-phenylboronic acid is a useful research compound. Its molecular formula is C10H11BN2O2 and its molecular weight is 202.02 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11BN2O2

Molecular Weight

202.02 g/mol

IUPAC Name

[3-(3-methylimidazol-4-yl)phenyl]boronic acid

InChI

InChI=1S/C10H11BN2O2/c1-13-7-12-6-10(13)8-3-2-4-9(5-8)11(14)15/h2-7,14-15H,1H3

InChI Key

KPBOPIAMFXRLOW-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC(=CC=C1)C2=CN=CN2C)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

1,3-Benzenediboronic acid (300 mg, 1.8 mmol), 5-bromo-1-methylimidazole (291 mg, 1.8 mmol), potassium phosphate (1.15 g, 5.4 mmol), tris(dibenzylideneacetone)dipalladium(0) (164 mg, 0.18 mmol), and 2-dicyclohexylphosphino-2′-(N,N-dimethylamino)biphenyl (142 mg, 0.36 mmol) were combined with DMA (3 mL) in a sealed tube purged with N2. The reaction was heated at 130° C. for 25 min in a microwave reactor. The solution was diluted with MeOH, filtered, and concentrated in vacuo. Purification by preparatory HPLC gave 166 mg (45%) of the title compound as a white solid. 1H NMR (400 MHz, DMSO-d6) δ 9.12 (s, 1H), 7.91-7.98 (m, 2H), 7.83 (s, 1H), 7.63 (d, J=7.6 Hz, 1H), 7.52 (t, J=7.6 Hz, 1H), 3.83 (s, 3H). [M+H] calc'd for C10H11BN2O2, 202; found, 202.
Quantity
300 mg
Type
reactant
Reaction Step One
Quantity
291 mg
Type
reactant
Reaction Step One
Name
potassium phosphate
Quantity
1.15 g
Type
reactant
Reaction Step One
Quantity
142 mg
Type
reactant
Reaction Step One
Quantity
164 mg
Type
catalyst
Reaction Step One
Name
Quantity
3 mL
Type
solvent
Reaction Step One
Yield
45%

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